Cas no 1804860-69-2 (5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine
• CAS No: 1804860-69-2
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4893804
• Update Time: 2025-11-06

5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-1-3-2-12-7(11)4(6(9)10)5(3)13(14)15/h2,6H,1H2
• InChI Key： OXFRIIABAVLUPA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(CBr)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine

5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine (CAS No. 1804860-69-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine (CAS No. 1804860-69-2) stands out as a highly functionalized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique combination of bromomethyl, difluoromethyl, iodo, and nitro substituents, serves as a critical intermediate in the synthesis of complex molecules. Its structural features make it a valuable tool for chemists exploring C–H functionalization, cross-coupling reactions, and heterocyclic chemistry.

The growing interest in fluorinated compounds and halogenated pyridines has propelled the demand for specialized building blocks like 5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine. Fluorine incorporation, in particular, is a hot topic due to its ability to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers frequently search for difluoromethyl group applications and bromomethyl pyridine derivatives, reflecting the compound's relevance in cutting-edge projects.

From a synthetic perspective, the iodo and bromomethyl groups in this molecule offer versatile handles for further modifications. The iodo substituent facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, while the bromomethyl group enables nucleophilic substitutions or radical reactions. These transformations are frequently discussed in forums and publications focusing on advanced organic synthesis techniques and click chemistry.

Another area of interest is the nitro group in 5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine, which can be reduced to an amine or serve as an electron-withdrawing group to modulate reactivity. This feature aligns with the broader trend of nitroaromatic chemistry and its applications in materials science and medicinal chemistry. Searches for nitropyridine derivatives often lead to discussions about this compound's role in designing novel inhibitors or sensors.

In the context of green chemistry, researchers are exploring efficient methods to synthesize and utilize multifunctional pyridines like 5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine. Questions about atom economy and catalytic processes are common, reflecting the industry's shift toward sustainable practices. The compound's potential in one-pot multicomponent reactions is also a trending topic, as it reduces waste and improves efficiency.

To summarize, 5-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-nitropyridine (CAS No. 1804860-69-2) is a multifaceted intermediate that bridges fundamental research and industrial applications. Its utility in drug discovery, agrochemical development, and materials science ensures its continued prominence in scientific literature and patent filings. As the demand for tailor-made heterocycles grows, this compound will remain a cornerstone in the toolkit of synthetic chemists worldwide.